Cas no 1806195-99-2 (4-Iodo-2-methoxy-5-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 4-Iodo-2-methoxy-5-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1806195-99-2
• MF: C₈H₇F₃INO₂
• MW: 333.046365022659
• CID: 4833367
• Update Time: 2025-10-30

4-Iodo-2-methoxy-5-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-methoxy-5-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F3INO2/c1-4-3-13-7(14-2)6(5(4)12)15-8(9,10)11/h3H,1-2H3
• InChI Key： ZXZWFSWZEYSXCM-UHFFFAOYSA-N
• SMILES： IC1=C(C(=NC=C1C)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 3.4
• Topological Polar Surface Area: 31.4

Additional information on 4-Iodo-2-methoxy-5-methyl-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-Iodo-2-methoxy-5-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1806195-99-2)

The compound 4-Iodo-2-methoxy-5-methyl-3-(trifluoromethoxy)pyridine, identified by its CAS No. 1806195-99-2, is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the iodo and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel therapeutics and crop protection agents.

One of the key reasons for the growing interest in 4-Iodo-2-methoxy-5-methyl-3-(trifluoromethoxy)pyridine is its versatility in organic synthesis. The presence of the iodo group allows for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in modern medicinal chemistry. Additionally, the trifluoromethoxy moiety enhances the compound's metabolic stability, a critical factor in drug design. These attributes align with current trends in the pharmaceutical industry, where there is a strong focus on fluorinated compounds and heterocyclic scaffolds.

In the agrochemical sector, 4-Iodo-2-methoxy-5-methyl-3-(trifluoromethoxy)pyridine is being investigated for its potential as a building block in the synthesis of next-generation pesticides. The trifluoromethoxy group, in particular, is known to improve the bioavailability and efficacy of agrochemicals, addressing the pressing need for sustainable and environmentally friendly solutions. This aligns with the global shift toward green chemistry and the reduction of harmful residues in agricultural products.

From a technical standpoint, the synthesis of 4-Iodo-2-methoxy-5-methyl-3-(trifluoromethoxy)pyridine involves multi-step processes that require precise control of reaction conditions. The compound's CAS No. 1806195-99-2 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance. Researchers often search for synthetic protocols and spectroscopic data related to this compound, underscoring its importance in academic and industrial settings.

The demand for 4-Iodo-2-methoxy-5-methyl-3-(trifluoromethoxy)pyridine is also driven by its potential applications in material science. Fluorinated pyridines, such as this one, are being explored for their use in organic electronics and liquid crystals. The compound's ability to modify electronic properties makes it a candidate for OLED materials and conductive polymers, areas that are rapidly evolving due to advancements in wearable technology and flexible displays.

Safety and handling of 4-Iodo-2-methoxy-5-methyl-3-(trifluoromethoxy)pyridine are critical considerations for laboratory personnel. While not classified as a hazardous material, proper storage and handling protocols must be followed to ensure stability. The compound's MSDS (Material Safety Data Sheet) provides detailed guidelines, which are frequently searched by professionals to ensure compliance with workplace safety standards.

In conclusion, 4-Iodo-2-methoxy-5-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1806195-99-2) represents a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its structural uniqueness and functional versatility make it a subject of ongoing research and development. As industries continue to prioritize innovation and sustainability, this compound is poised to play a pivotal role in shaping future technologies.